Cas no 119-67-5 (2-Carboxybenzaldehyde)

2-Carboxybenzaldehyde Properties

Names and Identifiers

• 2-Carboxybenzaldehyde
• Phthalaldehydic acid
• Phthalaldehyd
• 2-Formylbenzoic acid
• o-Formylbenzoic acid
• Carboxybenzaldehyde
• Benzaldehyde-2-carboxylic Acid
• OFBA
• Phthaladehyde
• Pthaladehyde acid
• 3-HYDROXYPHTHALIDE
• PHTHALDEHYDIC ACID
• RARECHEM AL BO 1280
• 2-formyl-benzoicaci
• 2-PHTHALDEHYDIC ACID
• AKOS BBS-00003264
• NSC-5045
• Z104478340
• o-Carboxybenzaldehyde
• 2- carboxybenzaldehyde
• 2-FORMYL BENZOIC ACID [USP IMPURITY]
• NS00023872
• BP-11499
• AKOS000120931
• Q27102472
• NSC5045
• Benzoic acid, 2-formyl-
• FT-0611650
• 2-formyl-benzoic acid
• AP-065/41884108
• EINECS 204-342-3
• UNII-OAEGSO7G3Y
• HY-Y1771
• Benzoic acid, formyl-
• NSC 5045
• SCHEMBL78873
• SY001395
• CS-D1667
• P0281
• CHEBI:17605
• Phthalaldehydsure
• 4-10-00-02748 (Beilstein Handbook Reference)
• FT-0657534
• CHEMBL234213
• DTXSID1059490
• EN300-20473
• BRN 0742381
• C03057
• 2-Carboxybenzaldehyde, 97%
• AS-14466
• 119-67-5
• 2-formyl benzoic acid
• formylbenzoic acid
• OAEGSO7G3Y
• F2191-0166
• MFCD00003336
• 2-carboxy-benzaldehyde
• AM20060492
• PHTHALALDEHYDIC ACID
• STK801573
• Phthalaldehydic Acid; 2-Formylbenzoic Acid; NSC 5045; o-Carboxybenzaldehyde; o-Formylbenzoic Acid
• BBL013693
• carboxybenzaldehyde
• 2-Formylbenzoic Acid
• +Expand

• MDL： MFCD00003336
• InChIKey： DYNFCHNNOHNJFG-UHFFFAOYSA-N
• Inchi： 1S/C8H6O3/c9-5-6-3-1-2-4-7(6)8(10)11/h1-5H,(H,10,11)
• SMILES： C1=CC=CC(=C1C=O)C(O)=O
• BRN： 742381

Computed Properties

• Exact Mass: 150.031694g/mol
• Surface Charge: 0
• XLogP3: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 150.031694g/mol
• Monoisotopic Mass: 150.031694g/mol
• Topological Polar Surface Area: 54.4Ų
• Heavy Atom Count: 11
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• LogP: 1.19730
• PSA: 54.37000
• Refractive Index: 1.4500 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 231.65°C (rough estimate)
• Melting Point: 94-96 °C (lit.)
• Flash Point: 162.6℃
• FEMA: 2978
• Color/Form: Cryst.
• PH: 2 (20g/l, H2O, 20℃)
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 1.404(lit.)

2-Carboxybenzaldehyde Security Information

• Symbol: GHS07
• RTECS：TH7015000
• WGK Germany：2
• Safety Term：S24/25
• Safety Instruction： S26-S36-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：PG2
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

2-Carboxybenzaldehyde Customs Data

• HS CODE：29183000
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone